Cas no 2227830-02-4 ((2R)-4-(6-bromopyridin-2-yl)butan-2-ol)

• Product Name: (2R)-4-(6-bromopyridin-2-yl)butan-2-ol
• CAS No: 2227830-02-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6455815
• PubChem ID: 165645048
• Update Time: 2025-05-20

(2R)-4-(6-bromopyridin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(6-bromopyridin-2-yl)butan-2-ol
• 2227830-02-4
• EN300-1918746

• Inchi： 1S/C9H12BrNO/c1-7(12)5-6-8-3-2-4-9(10)11-8/h2-4,7,12H,5-6H2,1H3/t7-/m1/s1
• InChI Key： MPSFQVZWCBVOGL-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(CC[C@@H](C)O)=N1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(6-bromopyridin-2-yl)butan-2-ol

Comprehensive Overview of (2R)-4-(6-bromopyridin-2-yl)butan-2-ol (CAS No. 2227830-02-4): Properties, Applications, and Industry Insights

The compound (2R)-4-(6-bromopyridin-2-yl)butan-2-ol (CAS No. 2227830-02-4) is a chiral brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a 6-bromopyridin-2-yl moiety and a stereocenter at the (2R) position, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic applications, and emerging trends in its utilization, addressing common queries such as "What is the role of (2R)-4-(6-bromopyridin-2-yl)butan-2-ol in drug discovery?" and "How is CAS 2227830-02-4 synthesized?".

From a structural perspective, (2R)-4-(6-bromopyridin-2-yl)butan-2-ol combines a pyridine ring with a bromine substituent at the 6-position, enhancing its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. The butan-2-ol chain introduces hydrophilicity, which is critical for improving solubility in formulations. Researchers frequently search for "chiral building blocks for asymmetric synthesis" or "bromopyridine derivatives in medicinal chemistry," highlighting the compound's niche yet growing demand.

In pharmaceutical applications, this compound serves as a precursor for kinase inhibitors and antiviral agents. Its 6-bromopyridin-2-yl group acts as a versatile handle for further functionalization, aligning with trends in targeted drug delivery. Recent publications explore its use in PROTACs (Proteolysis Targeting Chimeras), a hot topic in oncology research. Queries such as "CAS 2227830-02-4 price" or "suppliers of (2R)-4-(6-bromopyridin-2-yl)butan-2-ol" reflect commercial interest, driven by its scalability in multi-step syntheses.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its synthesis often involves palladium-catalyzed reactions, prompting searches for "green chemistry alternatives for bromopyridine synthesis." The compound's stability under ambient conditions (storage recommendations for 2227830-02-4) is another frequent query, emphasizing the need for proper handling protocols.

Looking ahead, (2R)-4-(6-bromopyridin-2-yl)butan-2-ol is poised to gain traction in fragment-based drug design (FBDD) due to its modularity. Its CAS No. 2227830-02-4 is increasingly cited in patents for neurodegenerative disease therapeutics, resonating with global health priorities. This aligns with search trends like "new pyridine derivatives 2024" and "chiral alcohols in API development," underscoring its interdisciplinary appeal.

In summary, CAS 2227830-02-4 exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability to diverse reaction conditions and alignment with AI-driven molecular design trends positions it as a compound of sustained interest. For researchers, addressing FAQs such as "How to characterize (2R)-4-(6-bromopyridin-2-yl)butan-2-ol by NMR?" or "scalable routes to 2227830-02-4" will remain essential to advancing its applications.